Cas no 303798-11-0 (2,4-diethyl 3-methyl-5-(pyridine-3-amido)thiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-(pyridine-3-amido)thiophene-2,4-dicarboxylate
• CAS No: 303798-11-0
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6376398
• PubChem ID: 1189206
• Update Time: 2023-12-15

2,4-diethyl 3-methyl-5-(pyridine-3-amido)thiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 3-methyl-5-(pyridine-3-amido)thiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 3-methyl-5-[(3-pyridinylcarbonyl)amino]-, 2,4-diethyl ester
• AKOS001027312
• Z28334622
• SR-01000399696-1
• SR-01000399696
• EU-0068018
• Oprea1_424931
• SCHEMBL8289584
• UPCMLD0ENAT0507-4359:001
• diethyl 3-methyl-5-(nicotinamido)thiophene-2,4-dicarboxylate
• F0239-0435
• 303798-11-0
• diethyl 3-methyl-5-(pyridine-3-carbonylamino)thiophene-2,4-dicarboxylate
• AB00684110-01

• Inchi： 1S/C17H18N2O5S/c1-4-23-16(21)12-10(3)13(17(22)24-5-2)25-15(12)19-14(20)11-7-6-8-18-9-11/h6-9H,4-5H2,1-3H3,(H,19,20)
• InChI Key： GLTVODHLKWOOGU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2=CC=CN=C2)=O)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 441.3±45.0 °C(Predicted)
• pka: 11.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides